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Compound of Interest

Compound Name: 265669-37-2

CAS No.: 265669-37-2

Cat. No.: B612472 Get Quote

Abstract
This application note details the technical protocols for the

-catenin peptide (CAS 265669-37-2), specifically the sequence Arg-Thr-Tyr-Thr-Tyr-Glu-Lys-
Leu (RTYTYEKL). Unlike stapled peptides or small molecules designed to inhibit Wnt signaling
via steric hindrance of TCF/Axin interfaces, this specific octapeptide is a MHC Class I-restricted
epitope (specifically

). It is widely used in cancer immunology to quantify

-catenin-specific CD8+ T-cell responses and to study tumor antigen presentation. This guide
provides field-proven protocols for peptide reconstitution, MHC stabilization assays, and
functional T-cell activation (ELISPOT).

Scientific Background & Mechanism
Identity and Function

Sequence: Arg-Thr-Tyr-Thr-Tyr-Glu-Lys-Leu (RTYTYEKL)

Molecular Weight: ~1073.2 Da

Biological Context: This peptide is a naturally processed epitope derived from the

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b612472?utm_src=pdf-interest
https://www.benchchem.com/product/b612472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


-catenin protein (residues 296–303 in murine

-catenin). It binds with high affinity to the murine MHC Class I molecule

.

Application: It serves as a specific antigen to stimulate or detect Cytotoxic T Lymphocytes

(CTLs) in research involving

-catenin-overexpressing tumors (e.g., colorectal cancer models).

Distinction from Wnt Inhibitors
CRITICAL NOTE: Researchers must distinguish this epitope from "

-catenin inhibitory peptides" (e.g., StAx-35, SAH-BCL9).

Inhibitory Peptides: Block protein-protein interactions (e.g.,

-catenin/TCF4) to stop transcriptional activity.

CAS 265669-37-2 (RTYTYEKL): Acts as an immunological target. It does not inhibit Wnt

signaling directly but allows the immune system to recognize and kill cells with aberrant

-catenin turnover.

Antigen Presentation Pathway
The following diagram illustrates how this peptide is naturally processed and presented,

forming the basis for the assays described below.
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Figure 1: Mechanism of
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-catenin peptide presentation.[1] The peptide is generated via proteasomal degradation and
presented on MHC-I to activate CD8+ T-cells.

Preparation & Handling
Solubility Profile
The peptide RTYTYEKL has a net charge of +1 at neutral pH and contains hydrophobic

residues (Tyr, Leu).

Primary Solvent: DMSO (Dimethyl Sulfoxide).

Working Buffer: PBS (Phosphate Buffered Saline) or Serum-Free Media.

Reconstitution Protocol
Stock Solution (10 mM): Dissolve 1 mg of lyophilized peptide in ~93

L of sterile 100% DMSO. Vortex gently until completely clear.

Aliquot: Divide into small volumes (e.g., 10–20

L) to avoid freeze-thaw cycles.

Storage: Store at -80°C (stable for 6–12 months).

Working Solution: Dilute the DMSO stock at least 1:1000 in culture media (final concentration

10

M) to keep DMSO < 0.1%, preventing cytotoxicity.

Protocol 1: RMA-S MHC Stabilization Assay
Purpose: To validate the binding affinity of the peptide to the

MHC molecule. Principle: RMA-S cells are TAP-deficient and express unstable empty MHC-I
molecules at the surface at low temperatures. Peptide binding stabilizes the MHC complex,
preventing its internalization when the temperature is raised.

Materials
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Cells: RMA-S (TAP-deficient T-cell lymphoma).

Peptide: CAS 265669-37-2 (Test), SIINFEKL (Positive Control), Irrelevant peptide (Negative

Control).

Antibody: Anti-mouse

(clone AF6-88.5) conjugated to FITC or PE.

Buffer: FACS Buffer (PBS + 1% BSA + 0.1% Sodium Azide).

Step-by-Step Methodology
Culture: Maintain RMA-S cells in RPMI-1640 + 10% FBS.

Temperature Shift: Incubate cells at 26°C overnight. This promotes the accumulation of

empty MHC-I on the surface.

Peptide Pulsing:

Aliquot

cells per tube.

Add peptide at graded concentrations (e.g., 0.1, 1, 10, 100

M).

Include a "No Peptide" (DMSO only) control.

Incubate for 1 hour at 26°C.

Stabilization Challenge: Transfer cells to 37°C for 2–3 hours. Unbound MHC molecules will

denature and internalize; peptide-bound MHC will remain stable.

Staining:

Wash cells 2x with cold FACS Buffer.

Stain with Anti-
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antibody (1:100 dilution) for 30 min at 4°C in the dark.

Wash 2x with FACS Buffer.

Analysis: Analyze on a Flow Cytometer. Calculate the Fluorescence Index (FI):

Protocol 2: Functional T-Cell Activation (IFN-
ELISPOT)
Purpose: To measure the functional frequency of

-catenin-specific T-cells in a sample (e.g., splenocytes from vaccinated mice).

Materials
Effector Cells: Splenocytes or purified CD8+ T-cells from experimental mice.

Target Cells: EL4 cells (syngeneic

lymphoma) or peptide-pulsed dendritic cells.

Kit: Mouse IFN-

ELISPOT Kit (capture antibody, detection antibody, substrate).

Workflow Diagram
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Figure 2: ELISPOT workflow for detecting peptide-specific T-cell responses.

Step-by-Step Methodology
Plate Coating: Coat PVDF ELISPOT plates with anti-IFN-

capture antibody overnight at 4°C. Block with RPMI + 10% FBS for 2 hours.

Target Preparation:

Incubate EL4 cells with 10

M

-catenin peptide for 1 hour at 37°C.

Wash 3x to remove excess free peptide.
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Note: Alternatively, add peptide directly to the ELISPOT well if using splenocytes as their

own APCs.

Co-Culture:

Add

Effector cells (Splenocytes) per well.

Add

Target cells (Peptide-pulsed EL4).

Controls:

Effectors + Irrelevant Peptide (Negative).

Effectors + PMA/Ionomycin (Positive Mitogen).

Incubation: Incubate undisturbed for 24–48 hours at 37°C, 5%

.

Development:

Wash plate 5x with PBS-Tween.

Add Biotinylated Detection Antibody (2 hrs, RT).

Add Streptavidin-HRP (1 hr, RT).

Add AEC or TMB substrate until spots appear (5–15 min).

Stop reaction with water.

Data Analysis: Count Spot Forming Units (SFU) using an automated reader.

Data Analysis & Troubleshooting
Quantitative Metrics
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Assay Type Metric Calculation / Interpretation

MHC Stabilization (Fluorescence Index)

indicates significant binding.

Compare

to high-affinity control

(SIINFEKL).

ELISPOT
SFU /

cells

Subtract background

(irrelevant peptide) spots.

net spots usually considered

positive.

Cytotoxicity % Specific Lysis .

Troubleshooting Guide
Low Solubility: If peptide precipitates in PBS, ensure initial dissolution in 100% DMSO.

Briefly sonicate the DMSO stock before dilution.

High Background in ELISPOT: Ensure effector cells are washed thoroughly to remove serum

cytokines. Reduce incubation time if spots are confluent.

No Binding in RMA-S: Verify RMA-S phenotype (low MHC at 37°C, high at 26°C). Ensure

peptide sequence is correct for the MHC allele (

). This peptide will not bind to human HLA-A2 or BALB/c (

) alleles.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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